Cas no 13277-59-3 (Dodecyl Nitrate)
Dodecyl Nitrate structure
Product Name:Dodecyl Nitrate
CAS No:13277-59-3
MF:C12H25NO3
MW:231.331804037094
CID:1236086
PubChem ID:25825
Update Time:2025-04-20
Dodecyl Nitrate Chemical and Physical Properties
Names and Identifiers
-
- Dodecyl Nitrate
- Dodecylnitrat
- BRN 1708652
- Dodecylester kyseliny dusicne [Czech]
- Lauryl nitrate
- NITRIC ACID, DODECYL ESTER
- Laurylnitrat [Czech]
- Salpetersaeure-dodecylester
- 1-Nitrato-dodecan
- Laurylnitrat
- n-Dodecylnitrat
- 1-nitrooxy-dodecane
- Laurylester kyseliny dusicne [Czech]
- nitric acid dodecyl ester
- Laurylester kyseliny dusicne
- Dodecylnitrat; BRN 1708652; Dodecylester kyseliny dusicne [Czech]; Lauryl nitrate; NITRIC ACID, DODECYL ESTER; Laurylnitrat [Czech]; Salpetersaeure-dodecylester; 1-Nitrato-dodecan; Laurylnitrat; n-Dodecylnitrat; 1-nitrooxy-dodecane; Laurylester kyseliny dusicne [Czech]; nitric acid dodecyl ester; Laurylester kyseliny dusicne;
- Dodecylester kyseliny dusicne
- SCHEMBL787293
- DTXSID00157760
- 4-01-00-01849 (Beilstein Handbook Reference)
- 13277-59-3
- PAWHIGFHUHHWLN-UHFFFAOYSA-N
- AKOS040768461
-
- Inchi： 1S/C12H25NO3/c1-2-3-4-5-6-7-8-9-10-11-12-16-13(14)15/h2-12H2,1H3
- InChI Key： PAWHIGFHUHHWLN-UHFFFAOYSA-N
- SMILES： O(CCCCCCCCCCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 231.18355
- Monoisotopic Mass: 231.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Dodecyl Nitrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | FCH3134385-100mg |
dodecyl nitrate |
13277-59-3 | 100mg |
$0.0 | 2022-03-03 | ||
| Enamine | FCH3134385-250mg |
dodecyl nitrate |
13277-59-3 | 250mg |
$0.0 | 2022-03-03 | ||
| Enamine | FCH3134385-500mg |
dodecyl nitrate |
13277-59-3 | 500mg |
$0.0 | 2022-03-03 | ||
| Enamine | FCH3134385-1000mg |
dodecyl nitrate |
13277-59-3 | 1g |
$0.0 | 2022-03-03 | ||
| Enamine | FCH3134385-2500mg |
dodecyl nitrate |
13277-59-3 | 2500mg |
$0.0 | 2022-03-03 | ||
| Enamine | FCH3134385-5000mg |
dodecyl nitrate |
13277-59-3 | 5g |
$0.0 | 2022-03-03 | ||
| Enamine | FCH3134385-10000mg |
dodecyl nitrate |
13277-59-3 | 10g |
$0.0 | 2022-03-03 |
Dodecyl Nitrate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
13277-59-3 (Dodecyl Nitrate) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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